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Foramsulfuron Fact Sheet

For your reference, here are the key characteristics of foramsulfuron based on the latest regulatory and
scientific data [1] [2] [3].

Property

Description / Value

Herbicide Type

Mode of Action

Primary Uses

Water Solubility

Log P (Octanol-
Water)

Formulation
Examples

Selective sulfonylurea herbicide [1] [2]
Acetolactate synthase (ALS) inhibitor (HRAC Group B, WSSA Group 2) [2]

Post-emergence control of grasses and broadleaf weeds in field corn (Eastern
Canada, Manitoba) and lowbush blueberry (Eastern Canada) [1] [3]

3293 mg/L (at 20°C, pH 7) [2]

-0.78 (indicates low lipophilicity) [2]

Wettable granules (e.g., Tribute Solo 32 DF), Suspensions (e.g., Option 2.25 OD)
[1]
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Dynamic Surface Tension & Droplet Size Prediction

Accurately predicting droplet size is critical for minimizing spray drift and improving target deposition. A
recent study addresses this by focusing on Dynamic Surface Tension (DST) at the moment of sheet

breakup, rather than using equilibrium values [4].

The standard model for predicting the Volume Median Diameter (VMD or DVO0.5) of droplets is [4]: Dv0.5 =
C * b * ar(-1/6) * WeA(-1/3)

Where:

e C: Constant term

b: Characteristic length (minor axis of the nozzle opening)

o: Density ratio (p_air / p_liquid)

We: Weber number (p_liquid * v2* b / 0)

o: Surface tension - this is the key variable where DST is applied

The core finding is that for adjuvant-containing sprays, using the DST value at the precise Time of Liquid
Sheet Breakup (TLSB) significantly improves the accuracy of this model. The diagram below illustrates the

experimental workflow for determining this critical TLSB parameter [4].
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Experimental Protocol: Determining TLSB and DST

Here is a detailed methodology for obtaining the crucial TLSB and DST values, based on the refined

approach from the research [4].

Step Procedure & Equipment Key Parameters

1. DST Use maximum bubble pressure method. Measure DST of Adjuvant type,

Measurement spray liquid with varying adjuvant concentrations at multiple concentration,
temperature.
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Step Procedure & Equipment Key Parameters

surface ages. Fit data to obtain a numerical equation for DST
over time (e.g., using the Hua and Rosen equation).

2.LLS Use a high-speed camera (e.g., 3000 fps or higher). Position Nozzle type, spray
Measurement camera perpendicular to the spray sheet. Record multiple pressure, adjuvant
videos of the atomization process. Measure the distance from concentration.
the nozzle exit to the point where the continuous sheet first
breaks into ligaments/droplets.

3. VLST Use Particle Image Velocimetry (P1V). Seed the liquid with Same as LLS
Measurement tracer particles. llluminate the spray sheet with a laser light measurement for
sheet. Use a high-speed camera synchronized with the laser consistency.

to capture image pairs. Cross-correlate the images to obtain a
2D velocity vector field. Extract the velocity magnitude at the
sheet terminus.

4. Data Calculate TLSB: TLSB (ms) = LLS (mm) / VLST (mls). Ensure all units are
Integration Substitute the calculated TLSB value into the DST-vs-Time consistent.
equation from Step 1 to obtain the relevant DST for the droplet
size prediction model.

Troubleshooting Guide & FAQs

This section addresses specific experimental challenges mentioned in the research.

Q1: My predictive model for droplet size is inaccurate when using adjuvant-containing solutions.

Why?

e Cause: Using equilibrium surface tension (EST) or DST at an arbitrary fixed time (e.g., 20 ms)
instead of the DST at the actual TLSB. Adjuvant molecules need time to migrate to new surfaces, and
this dynamic process is not captured by EST [4].

¢ Solution: Follow the protocol above to determine the TLSB-correlated DST for your specific nozzle,
pressure, and adjuvant combination. This accounts for the dynamic interfacial effects during
atomization [4].
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Q2: My measurement of the Liquid Sheet Breakup Time (TLSB) is inconsistent. How can I improve

accuracy?

e Cause: The presence of a transient phase in the spray system where pressure has not fully
stabilized, leading to inaccuracies in measuring the Liquid Sheet Length (LLS) and velocity [4].

e Solution:
o Refined LLS Measurement: Use high-speed imaging and track the breakup onset

meticulously.

o Implement PIV for Velocity: Do not rely on theoretical velocity calculations. Use PIV to
measure the Velocity at the Liquid Sheet Terminus (VLST) directly and precisely [4].

o System Calibration: Allow sufficient time for the spray system to reach a stable pressure state
before recording data.

Q3: What are the latest regulatory considerations for spraying foramsulfuron in Canada?

¢ Updated Buffer Zones: The re-evaluation decision mandates updated spray buffer zones to protect
non-target habitats. Always check the most recent product label for the specific requirements [1] [3].

¢ Restricted-Entry Interval (REI): A standard REI of 12 hours is now required for foramsulfuron to
protect workers [1] [3].

Research Note

The 2025 Canadian re-evaluation confirms foramsulfuron has low toxicity to mammals, birds, bees, and
earthworms, with no reported human or environmental incidents, supporting its use in integrated pest

management programs [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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